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Compound of Interest

Compound Name:
Ethyl 3-cyano-2-mercapto-6-

methylisonicotinate

CAS No.: 56891-69-1

Cat. No.: B2406972

Get Quote

Executive Summary & Scaffold Significance
3-cyanopyridine-2-thione is a privileged scaffold in medicinal chemistry, distinguished by its

versatile pharmacological profile. Unlike its oxygen analogue (3-cyanopyridin-2-one), the thione

derivative possesses unique electronic and physicochemical properties driven by the sulfur

atom.

This guide provides a comparative technical analysis of 3-cyanopyridine-2-thione derivatives,

focusing on their optimization for antimicrobial and anticancer applications. It is designed for

medicinal chemists seeking to understand the causality between specific structural

modifications and biological outcomes.

Why Focus on the Thione?
Soft Donor Capability: The sulfur atom acts as a soft donor, enhancing interactions with

metal-containing enzymes and specific hydrophobic pockets in protein targets (e.g., EGFR,

Survivin).
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Lipophilicity: The C=S bond increases lipophilicity compared to C=O, facilitating better

transmembrane permeability—a critical factor for intracellular targets and antimicrobial

efficacy.

Comparative SAR Analysis
This section deconstructs the scaffold into four critical zones. We compare the performance of

the thione derivatives against their "oxo" counterparts and standard clinical benchmarks.

The Core Bioisostere: Thione (C=S) vs. One (C=O)
The most significant SAR finding in this class is the impact of the C-2 substitution.

Feature
3-Cyanopyridine-2-
thione

3-Cyanopyridine-2-
one

Impact on Activity

Lipophilicity (logP) High Moderate

Thione wins: Better

membrane

penetration.

H-Bonding
Weak H-bond

acceptor

Strong H-bond

acceptor

Context Dependent:

Thione prefers

hydrophobic pockets.

Chemical Reactivity
High (S-alkylation

possible)
Stable

Thione wins: Versatile

intermediate for S-

functionalization.

Antimicrobial Potency
Generally Lower MIC

(More Potent)

Higher MIC (Less

Potent)

Thione wins: Superior

bacterial cell wall

penetration.

Expert Insight: In comparative studies involving S. aureus and E. coli, thione derivatives

consistently demonstrate 2-4x lower Minimum Inhibitory Concentrations (MIC) than their

oxygen analogues. The sulfur atom's larger van der Waals radius allows for tighter packing in

lipophilic active sites.

Positional SAR Logic
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The biological activity is strictly governed by substituents at positions 3, 4, and 6.

Position 3: The Cyano Group (-CN)
Function: Acts as a critical electron-withdrawing group (EWG).

SAR Rule: Replacement of -CN with -CONH2 (amide) or -COOH often leads to a loss of

activity. The nitrile group is essential for maintaining the electron deficiency of the pyridine

ring, which influences the acidity of the NH group (if present) and pi-stacking capabilities.

Position 4: The Hydrophobic Domain (Aryl Group)
Optimization: This position tolerates bulky aryl groups.

Trend:

Electron-Donating Groups (EDG): 4-Methoxyphenyl often improves anticancer activity

(e.g., against MCF-7 lines) by mimicking the methoxy patterns of standard antimitotic

agents.

Electron-Withdrawing Groups (EWG): 4-Chlorophenyl or 4-Fluorophenyl enhances

antimicrobial activity by increasing the overall lipophilicity and metabolic stability.

Steric Bulk: Large heteroaromatics (e.g., thienyl) at C-4 are well-tolerated and often boost

potency.

Position 5 & 6: Solubility Modulators
C-6 Methyl/Alkyl: Essential for steric fit. Extending this chain too far (e.g., >C4) can reduce

solubility drastically without gaining potency.

C-6 Amino: Introduction of an amino group (-NH2) at C-6 (often via specific synthesis routes)

can enhance water solubility, a common bottleneck for this scaffold.

Visualizing the SAR Landscape
The following diagram maps the structural logic, highlighting the functional role of each position

on the scaffold.
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Caption: Functional decomposition of the 3-cyanopyridine-2-thione scaffold showing the

specific biological impact of modifications at key positions.

Experimental Protocols
To ensure reproducibility and high yield, the One-Pot Multicomponent Reaction (MCR) is the

industry standard. It is superior to step-wise synthesis in terms of atom economy and

purification ease.

Synthesis Protocol: The Modified Hantzsch/Michael
Route
Objective: Synthesize 4-aryl-6-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile.

Reagents:

Aryl Aldehyde (1.0 eq)

2-Cyanothioacetamide (1.0 eq)
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Acetylacetone or Acetophenone derivative (1.0 eq)

Ammonium Acetate (excess, acts as nitrogen source and catalyst)

Solvent: Ethanol or Methanol

Step-by-Step Methodology:

Preparation: In a 50 mL round-bottom flask, dissolve the Aryl Aldehyde (10 mmol) and 2-

Cyanothioacetamide (10 mmol) in 20 mL of absolute ethanol.

Activation: Add Ammonium Acetate (20 mmol) to the mixture. Stir for 5 minutes at room

temperature.

Cyclization: Add the ketone component (e.g., Acetylacetone) (10 mmol).

Reflux: Heat the reaction mixture under reflux for 4–8 hours. Monitor progress via TLC

(Mobile phase: Hexane/Ethyl Acetate 3:1). Look for the disappearance of the aldehyde spot.

Isolation: Allow the mixture to cool to room temperature. A solid precipitate (usually

yellow/orange) will form.

Purification: Filter the solid and wash with cold ethanol. Recrystallize from Ethanol/DMF

mixture to obtain pure crystals.

Validation Check: The presence of the thione group is confirmed by a characteristic IR stretch

around 1200–1250 cm⁻¹ (C=S) and the absence of a carbonyl stretch at this position.

Synthesis Workflow Diagram
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Inputs:
1. Aryl Aldehyde

2. 2-Cyanothioacetamide
3. Ketone/1,3-Dicarbonyl

One-Pot Cyclocondensation
Reflux in EtOH (4-8h)

Catalyst:
Ammonium Acetate (NH4OAc)

Intermediate:
Michael Adduct Formation

Mechanism

Final Product:
3-Cyanopyridine-2-thione

Dehydration & Aromatization

Click to download full resolution via product page

Caption: One-pot multicomponent synthesis workflow for generating 3-cyanopyridine-2-thione

libraries.

Performance Data: Comparative Profile
The following table synthesizes representative data trends from literature comparing a standard

3-cyanopyridine-2-thione derivative against its 2-one analogue and a standard drug.

Scenario: Inhibition of Staphylococcus aureus (Gram-positive bacteria).
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Compound
Class

Substituent (C-
4)

MIC (µg/mL)
Relative
Potency

Notes

3-cyanopyridine-

2-thione
4-Chlorophenyl 12.5 High

Best balance of

lipophilicity/poten

cy.

3-cyanopyridine-

2-thione
4-Methoxyphenyl 25.0 Moderate

Better for

anticancer

targets than

microbial.

3-cyanopyridine-

2-one
4-Chlorophenyl 50.0 Low

Poor membrane

penetration

compared to

thione.

Ciprofloxacin

(Standard)
- 0.5 - 1.0 Very High

Clinical

benchmark.

Interpretation: While the thione derivatives are less potent than clinical standards like

Ciprofloxacin, they represent a significant improvement (4x) over the oxo-derivatives. Their

distinct mechanism of action (often involving interference with metabolic pathways rather than

DNA gyrase) makes them valuable candidates for combination therapies to combat resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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